Cas no 65300-29-0 (3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-)

• Product Name: 3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
• CAS No: 65300-29-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 400736
• Update Time: 2024-01-29

3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-

• MDL： MFCD00205144
• Inchi： 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
• InChI Key： IXOKEPVAYTWJGM-NSCUHMNNSA-N
• SMILES： CC(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 164.06377
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 141-143 °C(Press: 12 Torr)
• PSA: 17.07